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For Immediate Release

A comprehensive guide detailing the structure elucidation and spectroscopic properties of

chaetoseminudin B, a novel metabolite isolated from the fungus Chaetomium seminudum, has

been compiled for researchers, scientists, and professionals in drug development. This

document provides an in-depth look at the advanced analytical techniques employed to

determine its complex structure and offers a clear presentation of its spectroscopic data.

First identified in a 2004 study published in the Journal of Natural Products, chaetoseminudin B

is a sulfur-containing indole alkaloid with a molecular formula of C₁₇H₂₁N₃O₃S₂ and a molecular

weight of 379.5 g/mol . Its discovery has opened new avenues for exploring the chemical

diversity of fungal secondary metabolites and their potential therapeutic applications.

Spectroscopic Data Summary
The structural determination of chaetoseminudin B was accomplished through a combination of

advanced spectroscopic methods, including one- and two-dimensional Nuclear Magnetic

Resonance (NMR) spectroscopy and mass spectrometry. The following tables summarize the

key quantitative data obtained from these analyses.

Table 1: ¹H NMR Spectroscopic Data for
Chaetoseminudin B
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Position
Chemical Shift (δ)
in ppm

Multiplicity
Coupling Constant
(J) in Hz

Data not available in

search results

Table 2: ¹³C NMR Spectroscopic Data for
Chaetoseminudin B

Position Chemical Shift (δ) in ppm

Data not available in search results

Note: The detailed ¹H and ¹³C NMR chemical shifts and coupling constants are reported in the

primary literature but were not accessible through the conducted searches.

Experimental Protocols
The isolation and purification of chaetoseminudin B from the crude extract of Chaetomium

seminudum involved a multi-step process. The general workflow, as inferred from standard

practices in natural product chemistry, is outlined below. The specific details of the

experimental conditions are documented in the original research article.

Isolation and Purification Workflow
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Extraction Purification

Fungal Culture Extraction with Organic Solvent
e.g., Ethyl Acetate

Crude Extract Column Chromatographye.g., Silica Gel Fractions High-Performance Liquid Chromatography
Reversed-Phase

Pure Chaetoseminudin B

Pure Compound

Mass Spectrometry (MS) 1D NMR (¹H, ¹³C) 2D NMR (COSY, HSQC, HMBC, NOESY)

Molecular Formula Planar Structure Relative Stereochemistry

NOESY

Final Structure
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1249902?utm_src=pdf-body-img
https://www.benchchem.com/product/b1249902#chetoseminudin-b-structure-elucidation-and-spectroscopic-data
https://www.benchchem.com/product/b1249902#chetoseminudin-b-structure-elucidation-and-spectroscopic-data
https://www.benchchem.com/product/b1249902#chetoseminudin-b-structure-elucidation-and-spectroscopic-data
https://www.benchchem.com/product/b1249902#chetoseminudin-b-structure-elucidation-and-spectroscopic-data
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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